Cas no 170433-63-3 (1,2-Benzenedicarboxylic acid, 4-(hydroxymethyl)-, dimethyl ester)

• Product Name: 1,2-Benzenedicarboxylic acid, 4-(hydroxymethyl)-, dimethyl ester
• CAS No: 170433-63-3
• MF: C₁₁H₁₂O₅
• MW: 224.209983825684
• CID: 1352621
• PubChem ID: 22345632
• Update Time: 2025-04-20

1,2-Benzenedicarboxylic acid, 4-(hydroxymethyl)-, dimethyl ester Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenedicarboxylic acid, 4-(hydroxymethyl)-, dimethyl ester
• dimethyl 4-(hydroxymethyl)benzene-1,2-dioate
• SCHEMBL6477497
• SFMGRZPVYXQKIZ-UHFFFAOYSA-N
• DA-34803
• DTXSID501334542
• 170433-63-3
• dimethyl 4-hydroxymethylphthalate

• Inchi： 1S/C11H12O5/c1-15-10(13)8-4-3-7(6-12)5-9(8)11(14)16-2/h3-5,12H,6H2,1-2H3
• InChI Key： SFMGRZPVYXQKIZ-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=C(CO)C=CC=1C(=O)OC)=O

Computed Properties

• Exact Mass: 224.06846
• Monoisotopic Mass: 224.06847348g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 72.8Ų

Experimental Properties

• PSA: 72.83